Cas no 64342-79-6 (Cycloheptanone, 2,2,7,7-tetramethyl-)

• Product Name: Cycloheptanone, 2,2,7,7-tetramethyl-
• CAS No: 64342-79-6
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 424062
• PubChem ID: 13212145
• Update Time: 2025-04-19

Cycloheptanone, 2,2,7,7-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanone, 2,2,7,7-tetramethyl-
• 2,2,7,7-tetramethylcycloheptan-1-one
• 2,2,7,7-Tetramethylcycloheptanone
• DTXSID20528312
• 64342-79-6
• JLKIAKRBHSJJCQ-UHFFFAOYSA-N
• SCHEMBL3129262

• Inchi： 1S/C11H20O/c1-10(2)7-5-6-8-11(3,4)9(10)12/h5-8H2,1-4H3
• InChI Key： JLKIAKRBHSJJCQ-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)CCCCC1(C)C

Computed Properties

• Exact Mass: 168.1515
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones